1,2-Dimethyl-7-phenylpurin-6-one

• CAS No.: 83325-03-5
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 1,2-dimethyl-7-phenylpurin-6-one
• InChI: InChI=1S/C13H12N4O/c1-9-15-12-11(13(18)16(9)2)17(8-14-12)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key: VMORDPAZOBYKIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)N1C)N(C=N2)C3=CC=CC=C3

Description

1,2-Dimethyl-7-phenylpurin-6-one is a purine-derived compound characterized by a bicyclic aromatic structure with methyl groups at the 1- and 2-positions and a phenyl substituent at the 7-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(i) 6-Ethyl-1,2,3,4,5,6-hexahydro-7H-cyclopenta[b]pyridin-7-one

• Structure: A cyclopenta-fused pyridinone with an ethyl group at the 6-position.
• Key Differences: Unlike 1,2-Dimethyl-7-phenylpurin-6-one, this compound lacks a purine core and phenyl substituent.

(ii) 1,7-Dihydro-1-methyl-7-(phenylmethyl)-6H-purin-6-one

• Structure : A purin-6-one derivative with a methyl group at the 1-position and a benzyl (phenylmethyl) group at the 7-position.
• Comparison :
  • Substituent Effects : Replacing the benzyl group in this compound with a phenyl group (as in 1,2-Dimethyl-7-phenylpurin-6-one) reduces steric bulk, which could enhance binding to hydrophobic enzyme pockets.
  • Methylation Pattern : The absence of a 2-methyl group in this analog may alter metabolic stability or intermolecular interactions .

Challenges in Comparative Analysis

The evidence lacks critical data for a robust comparison, such as:

• Physicochemical Properties (e.g., logP, solubility).
• Biological Activity (e.g., IC50 values, receptor affinity).
• Synthetic Routes or stability profiles.